Cas no 951519-25-8 (2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 951519-25-8
• MF: C₂₃H₃₀N₂O₃S
• MW: 414.560904979706
• CID: 5516170
• Update Time: 2025-06-11

2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-pentamethyl-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• 2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

• InChI Key： KKXAEKVENAPGRY-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)CC)(=O)=O)=C(C)C(C)=C(C)C(C)=C1C

Additional information on 2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Introduction to 2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide and Its Significance in Modern Chemical Research

The compound with the CAS number 951519-25-8, identified as 2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This intricate molecular structure combines multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a tetrahydroquinoline core appended with a benzene-1-sulfonamide moiety suggests a rich scaffold for further derivatization and exploration.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The tetrahydroquinoline scaffold is particularly noteworthy due to its prevalence in bioactive molecules, including several FDA-approved drugs that exhibit neuroprotective, antiviral, and anticancer properties. The modification of this scaffold with substituents such as pentamethyl groups and an N-(1-propanoyl) chain enhances its physicochemical properties, making it more amenable to solubility optimization and target binding affinity.

The benzene-1-sulfonamide group introduces an additional layer of functionality that can modulate the compound's interactions with biological targets. Sulfonamides are well-documented for their role in medicinal chemistry, often serving as key pharmacophores in antibiotics, diuretics, and anti-inflammatory agents. In the context of this compound, the sulfonamide moiety may contribute to hydrogen bonding capabilities and increased metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential as a lead molecule for therapeutic intervention. The combination of the tetrahydroquinoline and benzene-1-sulfonamide moieties creates a versatile platform that can be further optimized through structure-activity relationship (SAR) studies. Researchers have been particularly interested in exploring derivatives of this compound for their potential roles in modulating enzyme activity and receptor binding. For instance, modifications to the pentamethyl groups could alter the electronic properties of the molecule, thereby fine-tuning its interaction with biological targets.

Recent computational studies have demonstrated that variations in the substitution pattern around the tetrahydroquinoline core can significantly influence the compound's binding affinity to specific proteins. These studies employ molecular modeling techniques such as molecular dynamics (MD) simulations and quantum mechanical calculations to predict how different structural modifications will impact biological activity. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to rapidly screen large libraries of compounds for promising candidates.

In vitro experiments have begun to uncover the biological profile of this compound. Preliminary assays suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The sulfonamide group appears particularly important for mediating these interactions, as evidenced by similar findings observed with other sulfonamide-containing derivatives. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Multi-step organic synthesis is typically employed to construct the desired framework, with careful attention paid to regioselectivity and functional group compatibility. Advances in synthetic methodologies have made it possible to access such intricate molecules more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are particularly valuable in constructing the heterocyclic core.

As interest in natural product-inspired scaffolds grows within the pharmaceutical industry, compounds like this one offer a compelling alternative to purely synthetic approaches. The structural features derived from natural products often provide a rich foundation for drug discovery due to their evolutionary optimization by nature. By leveraging these natural motifs through chemical synthesis and modification, researchers can generate novel molecules with tailored properties.

The future directions for research on this compound are multifaceted. Exploration into its pharmacokinetic profile will be essential to assess its suitability for clinical development. Additionally, investigation into potential off-target effects will help ensure that it behaves predictably within a biological system. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion,2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS no 951519-25-8) stands as a promising candidate for further exploration in chemical biology and drug development. Its unique structural features offer a rich foundation for medicinal chemistry innovation while presenting intriguing challenges for synthetic chemists. As research continues to uncover new applications for this class of compounds, tetrahydroquinoline derivatives remain at the forefront of efforts aimed at discovering novel therapeutics.